Cas no 89100-05-0 (2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)-)

2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)- structure
89100-05-0 structure
Product name:2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)-
CAS No:89100-05-0
MF:C14H18O3
MW:234.290924549103
CID:612364
PubChem ID:13208627

2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(4-methoxyphenyl)-3-(2-methyloxiranyl)-
    • 4-(4-methoxyphenyl)-3-(2-methyloxiran-2-yl)butan-2-one
    • DTXSID30527932
    • 4,5-Anhydro-1,3-dideoxy-3-[(4-methoxyphenyl)methyl]-4-methylpent-2-ulose
    • 89100-05-0
    • Inchi: InChI=1S/C14H18O3/c1-10(15)13(14(2)9-17-14)8-11-4-6-12(16-3)7-5-11/h4-7,13H,8-9H2,1-3H3
    • InChI Key: FVYARSPCDUCEKR-UHFFFAOYSA-N
    • SMILES: CC(=O)C(CC1=CC=C(C=C1)OC)C2(CO2)C

Computed Properties

  • Exact Mass: 234.125594432g/mol
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8Ų
  • XLogP3: 1.7

Recommend Articles

Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.